Cas no 1807171-82-9 (Methyl 5-bromo-2-fluoro-3-hydroxybenzoate)

• Product Name: Methyl 5-bromo-2-fluoro-3-hydroxybenzoate
• CAS No: 1807171-82-9
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 4949503
• Update Time: 2023-08-22

Methyl 5-bromo-2-fluoro-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-2-fluoro-3-hydroxybenzoate
• Methyl 5-bromo-2-fluoro-3-hydroxybenzoate

• Inchi： 1S/C8H6BrFO3/c1-13-8(12)5-2-4(9)3-6(11)7(5)10/h2-3,11H,1H3
• InChI Key： WMCBZNMXWZCPRM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)OC)C=1)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5